Cas no 2228407-63-2 (3-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}propanoic acid)

• Product Name: 3-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}propanoic acid
• CAS No: 2228407-63-2
• MF: C₉H₁₅NO₃
• MW: 185.220302820206
• CID: 5967103
• PubChem ID: 165613652
• Update Time: 2025-06-08

3-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}propanoic acid
• 2228407-63-2
• 3-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propanoic acid
• EN300-1756193

• Inchi： 1S/C9H15NO3/c10-4-7(9(11)12)6-3-5-1-2-8(6)13-5/h5-8H,1-4,10H2,(H,11,12)
• InChI Key： WBNLJPJWJJCQBI-UHFFFAOYSA-N
• SMILES： O1C2CCC1C(C(C(=O)O)CN)C2

Computed Properties

• Exact Mass: 185.10519334g/mol
• Monoisotopic Mass: 185.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.6
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-amino-2-{7-oxabicyclo2.2.1heptan-2-yl}propanoic acid

Exploring the Unique Properties and Applications of 3-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propanoic acid (CAS No. 2228407-63-2)

In the realm of organic chemistry and pharmaceutical research, 3-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propanoic acid (CAS No. 2228407-63-2) has emerged as a compound of significant interest. This structurally unique molecule combines a bicyclic ether framework with an amino acid moiety, offering a versatile scaffold for drug discovery and material science applications. Researchers are particularly drawn to its potential in modulating biological pathways, thanks to its hybrid 7-oxabicyclo[2.2.1]heptane core and propanoic acid side chain.

The 7-oxabicyclo[2.2.1]heptane (often abbreviated as oxanorbornane) segment of this compound contributes to its rigid three-dimensional structure, which is crucial for selective molecular interactions. This feature aligns with current trends in fragment-based drug design, where researchers prioritize compact, stereochemically defined building blocks. Meanwhile, the 3-amino-propanoic acid (β-alanine derivative) component introduces hydrogen-bonding capabilities and zwitterionic character, enhancing solubility—a hot topic in bioavailability optimization discussions.

Recent literature highlights the compound's relevance in peptidomimetics development, addressing the growing demand for metabolically stable therapeutic agents. Its bicyclic ether-amino acid hybrid structure mimics natural peptide turn motifs while resisting enzymatic degradation—a key advantage in GPCR-targeted drug discovery (a frequently searched term in pharmaceutical databases). Computational studies suggest the 2228407-63-2 scaffold could interact with protein-protein interaction interfaces, an area gaining traction in undruggable target research.

From a synthetic chemistry perspective, the 3-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propanoic acid presents intriguing challenges and opportunities. The oxabicyclo[2.2.1]heptane system requires specialized stereocontrolled synthesis methods—a subject of numerous recent patents. Chemists are exploring asymmetric Diels-Alder approaches and enzymatic resolutions to access enantiopure forms, responding to the pharmaceutical industry's push for chiral building blocks (a trending search term in chemical supplier portals).

Material scientists have also investigated applications of this compound in smart polymers, leveraging its dual functional groups for crosslinking capabilities. The rigid bicyclic core may impart unusual mechanical properties to polyamides or polyesters—an angle that aligns with sustainable biobased materials research. Several 2023 conference presentations have highlighted similar amino acid-derived monomers for high-performance coatings, suggesting potential crossover applications.

Analytical characterization of CAS 2228407-63-2 involves advanced techniques like chiral HPLC and vibrational circular dichroism (VCD)—methods frequently queried in spectroscopy forums. The compound's stereochemical complexity makes it a valuable case study for structure elucidation workshops, particularly when demonstrating NOE NMR techniques for bicyclic system analysis.

In biochemical contexts, preliminary studies suggest the 3-amino-2-oxabicycloheptylpropanoic acid derivative might influence neurotransmitter analog pathways, though detailed mechanisms remain under investigation. This connects to broader interests in blood-brain barrier permeable compounds and neuromodulators—topics showing increased search volume in neuroscience databases. The molecule's zwitterionic nature at physiological pH makes it particularly intriguing for central nervous system targeting strategies.

Regulatory considerations for 2228407-63-2 follow standard ICH guidelines for novel synthetic intermediates. Stability studies indicate the 7-oxanorbornane core demonstrates surprising hydrolytic stability compared to simpler ethers—a property attracting formulation scientists exploring prodrug technologies. These characteristics position the compound favorably in green chemistry assessments, as its stability may reduce solvent waste during processing.

The commercial landscape for 3-amino-2-{7-oxabicyclo[2.2.1]heptan-2-yl}propanoic acid reflects growing demand from contract research organizations (CROs) specializing in conformationally constrained analogs. Pricing trends correlate with the compound's multistep synthesis complexity, though improved catalytic methods (a hot research area) may impact future availability. Current suppliers emphasize batch-to-batch enantiomeric purity documentation—a key purchasing consideration noted in recent fine chemical market reports.

Looking ahead, the unique spatial arrangement of CAS 2228407-63-2 continues to inspire novel applications. Some research groups are exploring its potential in molecular recognition systems, while others investigate its utility as a scaffold for combinatorial chemistry. The compound's intersection of structural rigidity and functional group diversity makes it a compelling subject for both computational and experimental studies—bridging the gap between in silico design and practical synthesis that dominates contemporary research discussions.